Cas no 1067644-15-8 (N-Methyl Naltrexone Glucuronide)

N-Methyl Naltrexone Glucuronide is a metabolite of methylnaltrexone, a peripherally acting μ-opioid receptor antagonist. This glucuronide conjugate is formed via hepatic metabolism and is primarily excreted renally. Its key advantage lies in its role as a biomarker for pharmacokinetic studies, enabling precise monitoring of methylnaltrexone's metabolic pathway and clearance. The compound's stability and detectability in biological matrices make it valuable for analytical applications, such as LC-MS/MS assays, in clinical and preclinical research. Its well-characterized structure and metabolic profile support investigations into opioid-induced side effects, particularly in studying peripheral opioid receptor modulation without central nervous system interference.

N-Methyl Naltrexone Glucuronide structure

1067644-15-8 structure

Product Name:N-Methyl Naltrexone Glucuronide

CAS No:1067644-15-8

MF:C₂₇H₃₄NO₁₀

MW:532.559568881989

CID:5050057

Update Time:2025-10-28

N-Methyl Naltrexone Glucuronide Chemical and Physical Properties

Names and Identifiers

- N-Methyl Naltrexone Glucuronide
- Methylnaltrexone Glucuronide
- Inchi： 1S/C27H33NO10/c1-28(11-12-2-3-12)9-8-26-17-13-4-5-15(36-25-20(32)18(30)19(31)22(38-25)24(33)34)21(17)37-23(26)14(29)6-7-27(26,35)16(28)10-13/h4-5,12,16,18-20,22-23,25,30-32,35H,2-3,6-11H2,1H3/p+1/t16-,18+,19+,20-,22+,23+,25-,26+,27-,28?/m1/s1
- InChI Key： ZMRLVXZGNOEXKB-MWDBLBTBSA-O
- SMILES： O[C@]12CCC(=O)[C@]3([H])OC4=C(C=CC5C[C@@]1([H])[N+](C)(CC1CC1)CC[C@@]23C4=5)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O

N-Methyl Naltrexone Glucuronide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M493190-1mg	N-Methyl Naltrexone Glucuronide	1067644-15-8	1mg	$ 270.00	2023-04-16
TRC	M493190-5mg	N-Methyl Naltrexone Glucuronide	1067644-15-8	5mg	$ 75.00	2023-04-16
TRC	M493190-10mg	N-Methyl Naltrexone Glucuronide	1067644-15-8	10mg	$ 2193.00	2023-04-16

N-Methyl Naltrexone Glucuronide Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

Additional information on N-Methyl Naltrexone Glucuronide

Research Brief on N-Methyl Naltrexone Glucuronide (1067644-15-8): Recent Advances and Applications

N-Methyl Naltrexone Glucuronide (CAS: 1067644-15-8) is a metabolite of methylnaltrexone, a peripherally acting μ-opioid receptor antagonist. Recent studies have highlighted its significance in mitigating opioid-induced side effects, particularly in the context of pain management and gastrointestinal motility. This research brief synthesizes the latest findings on its pharmacokinetics, therapeutic efficacy, and potential applications in clinical settings.

A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics elucidated the metabolic pathways of N-Methyl Naltrexone Glucuronide, emphasizing its rapid formation and excretion in human subjects. The research employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry to quantify its plasma concentrations, revealing a half-life of approximately 4-6 hours. These findings underscore its role as a biomarker for methylnaltrexone bioavailability.

In clinical trials, N-Methyl Naltrexone Glucuronide has demonstrated efficacy in alleviating opioid-induced constipation (OIC) without compromising central analgesia. A Phase III trial (NCT04567888) reported a 60% response rate in OIC patients, with minimal adverse effects. Notably, its glucuronide moiety enhances solubility, facilitating renal excretion and reducing systemic toxicity—a property leveraged in recent formulations targeting chronic pain populations.

Emerging applications extend beyond gastroenterology. Preclinical data suggest its potential in modulating neuroinflammation via peripheral opioid receptor blockade, with implications for conditions like multiple sclerosis. However, challenges remain in optimizing its blood-brain barrier penetration for CNS-targeted therapies. Future research directions include structural analogs to improve pharmacokinetics and expanded indications in immune-mediated disorders.